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Compound of Interest

Compound Name: Ala-asp

Cat. No.: B1664492

Essential guidelines for the safe and compliant disposal of Ala-Asp (Alanyl-aspartic acid) in a
laboratory setting, ensuring the safety of personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and regulatory compliance.
Ala-Asp, a dipeptide composed of the amino acids alanine and aspatrtic acid, is a common
reagent in various research applications. While generally considered non-hazardous,
adherence to established disposal protocols is crucial. This guide provides a comprehensive
overview of the proper disposal procedures for Ala-Asp.

. Hazard Assessment and Classification

Ala-Asp is a dipeptide formed from two naturally occurring amino acids.[1] It is typically
supplied as a solid and is not classified as a hazardous substance under most regulations.
However, it is essential to consult the specific Safety Data Sheet (SDS) provided by the
supplier for the most accurate and up-to-date hazard information.

Key Chemical and Physical Properties of Ala-Asp:
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Property Value
Molecular Formula C7H12N205
Molecular Weight 204.18 g/mol
Physical State Solid

Data sourced from PubChem CID 99719.[1]

Il. Personal Protective Equipment (PPE)

Before handling Ala-Asp for disposal or any other purpose, appropriate PPE should be worn to
minimize exposure and ensure personal safety.

e Gloves: Chemical-resistant gloves (e.g., nitrile) are recommended.

o Eye Protection: Safety glasses or goggles should be worn to protect against accidental
splashes.

o Lab Coat: A standard laboratory coat is necessary to protect skin and clothing.

lll. Disposal Procedures

The appropriate disposal method for Ala-Asp depends on its form (solid or aqueous solution)
and the specific regulations of your institution and local authorities. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance.[2][3]

A. Solid Ala-Asp Waste
e Collection:
o Place excess or expired solid Ala-Asp in a clearly labeled, sealed container.

o The container should be labeled with the full chemical name: "Ala-Asp" or "Alanyl-aspartic
acid".[3]

o Include the words "Non-hazardous waste" on the label.[4]
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» Disposal:

o For small quantities, and with explicit approval from your EHS department, solid non-
hazardous biochemicals may be permissible for disposal in the regular trash.[5][6]

o If this method is approved, the waste must be securely packaged to prevent spillage.[6]

o Laboratory personnel should transport the packaged waste directly to the designated
dumpster; custodial staff should not handle chemical waste.[6][7]

B. Aqueous Solutions of Ala-Asp
e Collection:

o Collect all agueous solutions containing Ala-Asp in a designated, leak-proof waste
container.[3][8]

o The container must be clearly labeled with the contents, including the chemical name and
approximate concentration.

e Disposal:

o Never pour Ala-Asp solutions down the sink without explicit approval from your EHS
department.[8]

o Some institutions may permit the disposal of small quantities of non-hazardous, water-
soluble chemicals down the sanitary sewer, followed by flushing with a large volume of
water.[9] However, this is subject to strict limitations and local regulations.

o If drain disposal is not permitted, the collected liquid waste must be managed through your
institution's chemical waste program.

C. Contaminated Materials

e Any materials contaminated with Ala-Asp, such as weighing paper, gloves, and pipette tips,
should be collected in a designated chemical waste container.[2][8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Disposal_of_MLCK_Peptide_for_Laboratory_Professionals.pdf
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Treat these materials as chemical waste and dispose of them according to your institution's

protocols.
IV. Spill Management
In the event of a spill of solid Ala-Asp:
» Restrict Access: Cordon off the area to prevent further contamination.
o Wear PPE: Ensure you are wearing the appropriate PPE.
e Clean-up:

o For solid spills, carefully sweep or wipe up the material and place it in a labeled waste

container.[3]

o For liquid spills, absorb the solution with an inert absorbent material and place it in a

sealed container for disposal.

o Decontaminate: Clean the spill area with soap and water.

V. Experimental Protocol: General Disposal
Workflow

The following diagram outlines the general decision-making process and workflow for the
proper disposal of Ala-Asp waste.
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Caption: General workflow for the proper disposal of Ala-Asp waste.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's
specific protocols and consult with your EHS department for guidance on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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